Cas no 1126636-40-5 (4-(4-(Trifluoromethyl)phenyl)oxazole)

• Product Name: 4-(4-(Trifluoromethyl)phenyl)oxazole
• CAS No: 1126636-40-5
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• MDL: MFCD11845067
• CID: 1040753
• PubChem ID: 23198119
• Update Time: 2025-05-20

4-(4-(Trifluoromethyl)phenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Trifluoromethyl)phenyl)oxazole
• 4-[4-(trifluoromethyl)phenyl]Oxazole
• 4-(4-trifluoromethylphenyl)oxazole
• AK103508
• ANW-73935
• BD235047
• CTK8C5066
• I14-11508
• KB-34204
• RL00513
• Oxazole, 4-[4-(trifluoromethyl)phenyl]-
• DS-2509
• AKOS015899777
• A894548
• J-513417
• FS-3685
• BTZWCQXESYHHBK-UHFFFAOYSA-N
• 1126636-40-5
• 4-[4-(trifluoromethyl)phenyl]-1,3-oxazole
• DTXSID70631249

• MDL： MFCD11845067
• Inchi： 1S/C10H6F3NO/c11-10(12,13)8-3-1-7(2-4-8)9-5-15-6-14-9/h1-6H
• InChI Key： BTZWCQXESYHHBK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2=COC=N2)=CC=1)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(4-(Trifluoromethyl)phenyl)oxazole

4-(4-(Trifluoromethyl)phenyl)oxazole: A Comprehensive Overview

4-(4-(Trifluoromethyl)phenyl)oxazole, also known by its CAS number 1126636-40-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group attached to a phenyl ring, further connected to an oxazole moiety. The oxazole ring, a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, contributes to the compound's distinctive chemical properties.

The synthesis of 4-(4-(Trifluoromethyl)phenyl)oxazole typically involves a multi-step process, often starting with the preparation of the trifluoromethyl-substituted benzaldehyde. This intermediate is then subjected to cyclization reactions to form the oxazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. These improvements have made the compound more accessible for research and industrial applications.

One of the most notable applications of 4-(4-(Trifluoromethyl)phenyl)oxazole lies in its use as an intermediate in pharmaceutical chemistry. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the bioavailability and stability of drug molecules. Recent studies have explored its potential as a building block for novel antiviral agents, particularly in the development of inhibitors targeting viral proteases. The compound's ability to form stable complexes with metal ions has also been leveraged in catalytic processes, making it a valuable tool in asymmetric synthesis.

In the realm of materials science, 4-(4-(Trifluoromethyl)phenyl)oxazole has shown promise as a precursor for advanced polymers and organic semiconductors. Its electron-deficient nature makes it an ideal candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs). Researchers have reported enhanced charge transport properties in materials derived from this compound, paving the way for next-generation electronic devices with improved efficiency and longevity.

The environmental impact of 4-(4-(Trifluoromethyl)phenyl)oxazole has also been a topic of recent investigation. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate persistence in certain environments, it does not pose significant risks at typical usage levels. These insights are crucial for ensuring sustainable practices in its production and application.

In conclusion, 4-(4-(Trifluoromethyl)phenyl)oxazole, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial development. Its role as an intermediate in pharmaceuticals, a precursor in materials science, and a subject of environmental studies underscores its importance across multiple disciplines. As research progresses, new applications and improved synthetic methods are expected to further expand the utility of this remarkable compound.